Cas no 402-63-1 (1-(3-fluorophenyl)ethanol)

• Product Name: 1-(3-fluorophenyl)ethanol
• CAS No: 402-63-1
• Molecular Formula: C₈H₉OF
• Molecular Weight: 140.15486
• MDL: MFCD00014402
• CID: 37273
• PubChem ID: 95348

1-(3-fluorophenyl)ethanol Properties

Names and Identifiers

• 1-(3-fluorophenyl)ethanol
• 3-fluorophenyl methyl carbinol
• 3-Fluoro-alpha-methylbenzyl alcohol~3-Fluorophenyl methyl carbinol
• (+/-)-1-(3-fluorophenyl)ethanol
• (+/-)-1-(m-fluorophenyl)ethanol
• (RS)-1-(3-fluorophenyl)ethanool
• 1-(3-FLUOROPHENYL)ETHAN-1-OL
• 3-fluorophenylethan-1-ol
• A-METHYL-3-FLUOROBENZYL ALCOHOL
• Einecs 206-950-4
• m-Fluorophenylmethylcarbinol
• 1-(3-fluoro-phenyl)-ethanol
• NSC2996
• DTXSID80942055
• 402-63-1
• NSC-2996
• 20044-46-6
• 3-Fluorophenylmethylcarbinol
• NSC 2996
• SB45968
• EN300-53727
• CS-0154113
• A856538
• SY008099
• SCHEMBL14088061
• AKOS000249220
• 3-Fluoro-alpha-methylbenzyl alcohol
• Benzenemethanol, 3-fluoro-.alpha.-methyl-
• Z335245218
• MFCD00014402
• 1-(3-Fluorophenyl)ethanol #
• m-Fluoro-.alpha.-methylbenzyl alcohol
• SB44919
• FT-0605628
• MFCD03092995
• FT-0605112
• NS00043749
• SY173368
• FT-0605282
• FS-4147
• SCHEMBL508016
• W-106367
• AKOS016050382
• S-MF-PEL
• DB-049557
• 1-(3-Fluorophenyl)ethan-1-ol;

• MDL： MFCD00014402
• InChIKey： YESOPGLEIJQAEF-UHFFFAOYSA-N
• Inchi： 1S/C8H9FO/c1-6(10)7-3-2-4-8(9)5-7/h2-6,10H,1H3
• SMILES： CC(C1=CC(=CC=C1)F)O
• BRN： 1932847

Computed Properties

• Exact Mass: 140.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 140.064
• Heavy Atom Count: 10
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 1.87900
• PSA: 20.23000
• Refractive Index: 1.505
• Boiling Point: 121°C 45mm
• Flash Point: 93°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1,21 g/cm3

1-(3-fluorophenyl)ethanol Security Information

• Safety Term：S24/25
• Safety Instruction： S22-S26-S36
• Risk Phrases：R20/21/22
• Dangerous goods sign：
• Hazard Statement： Flammable
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：IRRITANT

1-(3-fluorophenyl)ethanol Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%